Cas no 52448-03-0 (m-Diallylbenzene)

m-Diallylbenzene Properties

Names and Identifiers

• m-Diallylbenzene
• 1,3-bis(prop-2-enyl)benzene
• DTXSID90621465
• 1,3-BIS(PROP-2-EN-1-YL)BENZENE
• 52448-03-0
• 1,3-Di(prop-2-en-1-yl)benzene
• 1,3-Diallylbenzene
• +Expand

• InChIKey： VKRLAGBHJSNUSH-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H14/c1-3-6-11-8-5-9-12(10-11)7-4-2/h3-5,8-10H,1-2,6-7H2
• SMILES： C=CCC1=CC(=CC=C1)CC=C

Computed Properties

• Exact Mass: 158.11000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 4
• Monoisotopic Mass: 158.109550447g/mol
• Heavy Atom Count: 12
• Complexity: 130
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• LogP: 3.14360
• PSA: 0.00000